1-Cyclohexyl-4-methoxymethyl-pyrrolidin-2-one

• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 1-cyclohexyl-4-(methoxymethyl)pyrrolidin-2-one
• InChI: InChI=1S/C12H21NO2/c1-15-9-10-7-12(14)13(8-10)11-5-3-2-4-6-11/h10-11H,2-9H2,1H3
• InChI Key: XSLFVJRLKQUDDP-UHFFFAOYSA-N
• Canonical SMILES: COCC1CC(=O)N(C1)C2CCCCC2

Description

1-Cyclohexyl-4-methoxymethyl-pyrrolidin-2-one is a useful research compound. Its molecular formula is C12H21NO2 and its molecular weight is 211.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Dissolve 1-cyclohexyl-4-hydroxymethyl-pyrrolidin-2-one (preparation 2) (280 mg, 1.4 mmol) in dichloromethane (30 mL) and cool to 0° C. Add sodium hydride (57 mg, 1.4 mmol) and stir for 20 minutes. Add iodomethane (302 mg, 2.1 mmol) and stir for 24 hours. Quench reaction with water and extract with dichloromethane. Combine extracts, dry over sodium sulfate, filter, and concentrate. Purify by silica gel (1% methanol in ethyl acetate) to give 210 mg (70%) of the title compound. NMR (CDCl3) δ 3.90 (m, 1H), 3.40 (m, 1H), 3.31 (m, 4H), 3.25 (m, 1H), 3.11 (m, 1H), 2.50 (m, 2H), 2.12 (m, 1H), 1.75 (m, 2H), 1.65 (m, 3H), 1.33 (m, 4H), 1.05 (m, 1H).